Cas no 625120-14-1 (5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 625120-14-1
• MF: C₅H₂F₃NO₃
• MW: 181.069491863251
• MDL: MFCD20658789
• CID: 1638111
• PubChem ID: 19991628
• Update Time: 2025-06-07

5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(trifluoromethyl)-
• 3-​Isoxazolecarboxylic acid, 5-​(trifluoromethyl)​-
• 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid
• 5-Trifluoromethyl-isoxazole-3-carboxylic acid
• 5-(trifluoromethyl)isoxazole-3-carboxylicacid
• AMY2027
• 5-(trifluoromethyl)isoxazole-3-carboxylic acid
• 5-(trifluoromethyl)-3-Isoxazolecarboxylic acid
• DB-095074
• EN300-196445
• 625120-14-1
• AKOS022706705
• CS-0434090
• F53474
• F1913-0310
• Z1262556637
• SCHEMBL6371376
• DTXSID501246133

• MDL： MFCD20658789
• Inchi： 1S/C5H2F3NO3/c6-5(7,8)3-1-2(4(10)11)9-12-3/h1H,(H,10,11)
• InChI Key： GOSXXFNPBKFTNN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NO1)(F)F

Computed Properties

• Exact Mass: 180.99866
• Monoisotopic Mass: 180.99867741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid (CAS No: 625120-14-1)

5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic derivative, identified by the CAS number 625120-14-1, has garnered considerable attention due to its potential applications in drug development and material science. The presence of a trifluoromethyl group and an oxazole core imparts distinct electronic and steric properties, making it a valuable intermediate in synthesizing biologically active molecules.

The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is known for its stability and prevalence in natural products. When combined with a trifluoromethyl substituent, the compound exhibits enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These attributes have positioned 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid as a key building block in the synthesis of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The trifluoromethyl group, in particular, is widely incorporated into drug molecules due to its ability to modulate pharmacokinetic properties such as solubility, bioavailability, and resistance profiles. Studies have demonstrated that the introduction of this moiety can lead to improved binding affinity and duration of action for small-molecule drugs. Consequently, 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid has been explored in various research initiatives aimed at developing next-generation therapeutics.

In the realm of material science, the unique electronic properties of this compound make it suitable for applications in organic electronics and luminescent materials. The combination of the oxazole core and the electron-withdrawing trifluoromethyl group results in a molecule with tunable optical and electronic characteristics. This has sparked interest in its potential use as a component in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technological applications.

The synthesis of 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between trifluoromethyl-substituted precursors with oxazole derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments have made it feasible to produce sufficient quantities for both academic research and industrial applications.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive scaffolds. Researchers have leveraged its structural features to develop molecules with targeted biological activities. For instance, derivatives of 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The versatility of this scaffold allows for modifications that can fine-tune pharmacological properties, making it an attractive candidate for structure-based drug design.

The pharmacological potential of compounds containing the oxazole motif has been well-documented in numerous studies. The oxazole ring is found in several FDA-approved drugs due to its ability to engage with biological targets effectively. By integrating this motif with a trifluoromethyl group, researchers aim to enhance the efficacy and selectivity of drug candidates. This approach has led to promising results in preclinical trials for various therapeutic indications.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid have been extensively studied using advanced modeling techniques. These studies provide insights into how the compound interacts with biological targets at the molecular level. Such information is crucial for optimizing drug design strategies and predicting pharmacokinetic behavior before experimental validation.

The environmental impact of fluorinated compounds is also a topic of growing interest. While the benefits of incorporating fluorine into drug molecules are well-established, there is ongoing research into sustainable synthetic methods that minimize waste and reduce environmental footprint. Innovations in green chemistry are being applied to improve the sustainability of producing compounds like 5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid, ensuring that their development aligns with global sustainability goals.

In conclusion,5-(trifluoromethyl)-1,2-oxazole-3-carboxylic acid (CAS No: 625120-14-1) represents a fascinating intersection of pharmaceutical chemistry and material science. Its unique structural features offer broad applications across multiple industries, from drug development to advanced materials. As research continues to uncover new possibilities for this compound,its significance is expected to grow further, driving innovation in both academic and industrial settings.